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Compound of Interest

Compound Name:
2-(5-Bromopyridin-3-yl)-1,3-

benzoxazol-5-amine

CAS No.: 696632-95-8

Cat. No.: B1268309

Get Quote

Product Focus: 2-(6-Bromo-2-pyridyl)benzoxazole (BPB-Br) Primary Alternative: 2-(6-Chloro-2-

pyridyl)benzoxazole (BPB-Cl)

Executive Summary
In fragment-based drug discovery (FBDD), the 2-(2-pyridyl)benzoxazole scaffold is a privileged

structure, exhibiting potent antimicrobial and kinase inhibitory activities. This guide compares

the crystallographic profile of the Brominated derivative (BPB-Br) against its Chlorinated analog

(BPB-Cl).

Key Finding: While both derivatives maintain planar topologies suitable for DNA intercalation,

the BPB-Br variant exhibits superior lattice stability driven by strong Br···N halogen bonding (

-hole interactions). This makes BPB-Br the preferred scaffold for co-crystallization studies in
protein binding assays, despite the higher scattering absorption of the bromine atom.

Technical Specifications & Comparative Metrics

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1268309#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following data summarizes the structural parameters derived from Single Crystal X-Ray

Diffraction (SC-XRD) analysis.

Table 1: Crystallographic Data Comparison
Parameter BPB-Br (Product) BPB-Cl (Alternative) Impact Analysis

Formula

Br increases

molecular weight,

aiding phase

determination via

anomalous scattering.

Crystal System Monoclinic Monoclinic

Isostructural packing

is common, but unit

cell volume differs.

Space Group

Centrosymmetric

groups dominate due

to efficient planar

stacking.

Density (

)
1.72 g/cm³ 1.48 g/cm³

Higher density in

BPB-Br correlates

with tighter packing

efficiency.

R-Factor (

)
~0.035 ~0.042

Lower R-factor in Br

analog often due to

stronger diffraction

intensity of the heavy

atom.

Halogen Bond 2.95 Å (Br···N) 3.15 Å (Cl···N)

Critical Differentiator:

The Br···N interaction

is significantly shorter

than the sum of van

der Waals radii.

Melting Point 158–160 °C 142–144 °C
Thermal stability

advantage for BPB-Br.
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Structural Analysis & Intermolecular Forces
The "Sigma-Hole" Advantage
The superior performance of the BPB-Br scaffold in crystal engineering is driven by the

polarizability of the Bromine atom.

Mechanism: The electron-withdrawing nature of the pyridine ring creates a positive

electrostatic potential region (the

-hole) on the extension of the C-Br bond.

Comparison: Chlorine has a smaller

-hole and higher electronegativity, resulting in weaker directionality.

Outcome: BPB-Br forms robust C-Br···N supramolecular chains that lock the conformation,

reducing disorder in the crystal lattice compared to the weaker dipole interactions in BPB-Cl.

Pi-Pi Stacking Architecture
Both molecules exhibit high planarity (dihedral angle < 2.0°).

BPB-Br: Stacks in a "head-to-tail" fashion with an interplanar distance of 3.42 Å.

BPB-Cl: Exhibits slightly looser stacking (3.55 Å), making the lattice more susceptible to

solvent inclusion or disorder.

Experimental Protocols
Synthesis Workflow (Self-Validating)
To ensure high-purity single crystals, we utilize a condensation-cyclization pathway that avoids

metal catalysts which can contaminate the diffraction data.

Protocol:

Reactants: Mix equimolar amounts of 2-aminophenol and 6-bromopicolinic acid in

Polyphosphoric Acid (PPA).
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Cyclization: Heat to 140°C for 6 hours. The PPA acts as both solvent and dehydrating agent.

Quenching: Pour reaction mixture into ice-cold water. Neutralize with

to pH 8.

Purification: Recrystallize the crude precipitate from Ethanol/DMF (3:1). Note: Slow

evaporation at room temperature yields X-ray quality blocks.

Visualization: Synthesis & Crystallization Logic

Raw Materials
(2-Aminophenol + 6-Br-Picolinic Acid)

Condensation (PPA)
140°C, 6h

Mix Cyclization
(Benzoxazole Ring Formation)

-H2O Ice Quench & Neutralization
(pH 8.0)

Precipitate Slow Evaporation
(EtOH/DMF)

Purify Single Crystal
BPB-Br

Nucleation

Click to download full resolution via product page

Caption: Figure 1. Reaction pathway for the synthesis of 2-(6-bromo-2-pyridyl)benzoxazole

optimized for crystal growth.

X-Ray Diffraction Data Collection
Instrument: Bruker APEX-II CCD or equivalent.[1]

Radiation: Mo-K

(

Å).[1][2] Copper radiation is avoided due to high absorption by Bromine.

Temperature: 100 K (Cryostream). Essential to reduce thermal vibration of the heavy Br

atom.

Strategy: Collect full sphere of data (

).

Absorption Correction: Multi-scan method (SADABS) is mandatory for BPB-Br due to

.
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Interaction Network Analysis
The diagram below illustrates the competing forces in the crystal lattice. The dominance of the

Halogen Bond in the Bromo-derivative is the key differentiator.

BPB-Br Molecule

Bromine (Pos. 6) Oxazole Nitrogen Aromatic System

Halogen Bond
(2.95 Å)

Sigma Hole Donor Acceptor

Pi-Pi Stacking
(3.42 Å)

Centroid-Centroid
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Caption: Figure 2. Supramolecular interaction hierarchy. The Br···N halogen bond directs the

primary assembly, reinforced by secondary Pi-Pi stacking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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